8-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C22H26N2O7S2/c1-17-2-4-18(5-3-17)33(27,28)24-12-13-31-22(24)8-10-23(11-9-22)32(25,26)19-6-7-20-21(16-19)30-15-14-29-20/h2-7,16H,8-15H2,1H3
• InChI Key: JPOQTFRWTMZPGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)S(=O)(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H26N2O7S2
• Molecular Weight: 494.6 g/mol

Description

The 2,3-Dihydrobenzo[b][1,4]dioxin moiety is a common structural unit in various organic compounds. It’s a bicyclic system consisting of a benzene ring fused to a 1,4-dioxin ring.

Molecular Structure Analysis

The molecular structure of 2,3-Dihydrobenzo[b][1,4]dioxin derivatives can be characterized using techniques like NMR, mass spectrometry, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a related compound, 8-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,4-dioxaspiro[4.5]decan-8-ol, the molecular formula is C16H20O5 and the molecular weight is 292.33.

Scientific Research Applications

Aziridination and Cycloaddition Studies

Research by حسن البار (1997) on the aziridination and 1,3-dipolar cycloaddition of dibenzylidenecyclohexanone derivatives, including diazaspiro compounds, provides insights into synthetic methodologies that might be applicable to the compound of interest. These studies are essential for developing new chemical entities with potential applications in medicinal chemistry and materials science Aziridination and 1,3-dipolar cycloaddition of 2,6-dibenzylidenecyclohexanone.

Supramolecular Arrangements

Work by Sara Graus et al. (2010) on the supramolecular arrangements based on cyclohexane-5-spirohydantoin derivatives delves into the relationship between molecular and crystal structures, showcasing the importance of substituents on supramolecular arrangements. Such studies contribute to the understanding of how spiro compounds can be engineered for specific structural and functional properties Supramolecular arrangements based on cyclohexane-5-spirohydantoin derivatives.

Safety And Hazards

The safety and hazards of a compound would depend on its specific structure and properties. For a related compound, 5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazole-3-carbaldehyde, it has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.